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Compound of Interest

Compound Name: Isobornyl methacrylate

Cat. No.: B097067 Get Quote

Proper disposal of Isobornyl methacrylate is critical to ensure personnel safety and

environmental protection. As a substance classified with potential for skin, eye, and respiratory

irritation, and as a long-term hazard to aquatic life, adherence to stringent disposal protocols is

mandatory for any laboratory or research facility.[1][2] This guide provides a comprehensive,

step-by-step procedure for the safe handling and disposal of Isobornyl methacrylate waste.

Safety and Chemical Data
Prior to handling, it is essential to be aware of the chemical's properties and the required

personal protective equipment (PPE). All handling and disposal procedures should be

conducted in a well-ventilated area.[3]
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Parameter Value/Specification Source

Personal Protective Equipment

(PPE)

Eye/Face Protection

Tightly fitting safety goggles or

face shield (conforming to EN

166 or NIOSH standards).[1][3]

[4]

[1][3][4]

Skin Protection

Chemical-impermeable gloves

(inspected before use) and

impervious, fire-resistant

clothing.[3][4]

[3][4]

Respiratory Protection

Use in a well-ventilated area.

[3] If exposure limits are

exceeded, a full-face respirator

with appropriate cartridges is

necessary.[1][4]

[1][4]

Physical/Chemical Properties

Physical State Liquid [3]

Flash Point 101 °C / 213.8 °F [2]

Environmental Hazard

Harmful/Toxic to aquatic life

with long-lasting effects.[1][3]

Avoid release to the

environment.[1][3]

[1][3]

UN Number

3082 (Environmentally

hazardous substance, liquid,

n.o.s.)

[1]

Step-by-Step Disposal Procedure
Follow these procedural steps to ensure the safe containment and disposal of Isobornyl
methacrylate waste.
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Step 1: Initial Preparation and Personal Protection
Before handling any waste material, ensure you are in a well-ventilated space, such as a

chemical fume hood.[4] Equip yourself with the complete set of specified PPE, including safety

goggles, chemical-impermeable gloves, and protective clothing.[3][4] Inspect all PPE for

integrity before use.[1]

Step 2: Waste Collection and Containment
Unused or Expired Product: Collect any unused or waste Isobornyl methacrylate directly

into a designated hazardous waste container.[1]

Spills: For spills, first ensure all sources of ignition are removed.[3] Contain the spill and

absorb the liquid using an inert material like vermiculite or sand.[1] Scoop the absorbed

material using non-sparking tools and place it into a suitable, sealable, and clearly labeled

container for disposal.[3][4]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Isobornyl Methacrylate."[5] Keep the container tightly closed when not in

use.[1]

Step 3: Temporary Storage of Waste
Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area.[1] This area must be away from heat, ignition sources, and incompatible

materials such as strong oxidizing agents.[6][7] Do not store large quantities or for extended

periods.[8]

Step 4: Final Disposal by a Licensed Professional
The final disposal of Isobornyl methacrylate waste is a regulated process that must be

handled by a licensed chemical waste disposal company.[3][7] The recommended method of

disposal is controlled incineration at a permitted facility equipped with flue gas scrubbing.[3] Do

not discharge the chemical into drains or sewer systems.[3] Always ensure compliance with

local, state, and federal environmental regulations.[7][9]

Step 5: Empty Container Decontamination and Disposal
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The original containers must also be treated as hazardous waste until properly

decontaminated.[8]

Triple rinse the empty container with a suitable solvent (e.g., acetone). Collect the rinsate as

hazardous waste for disposal along with the chemical waste.[3][5]

After thorough rinsing, the container can be punctured to make it unusable for other

purposes.[3]

Decontaminated and punctured containers may be offered for recycling, reconditioning, or

disposed of in a sanitary landfill as non-hazardous waste, in accordance with facility and

local guidelines.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Isobornyl
methacrylate.
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Caption: Workflow for the safe disposal of Isobornyl methacrylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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